Cas no 904766-63-8 (4-(2-fluoro-5-methylphenyl)amino-4-oxobutanoic Acid)

• Product Name: 4-(2-fluoro-5-methylphenyl)amino-4-oxobutanoic Acid
• CAS No: 904766-63-8
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• MDL: MFCD06059320
• CID: 875962
• PubChem ID: 6470807
• Update Time: 2025-04-19

4-(2-fluoro-5-methylphenyl)amino-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((2-Fluoro-5-methylphenyl)amino)-4-oxobutanoic acid
• 4-(2-fluoro-5-methylanilino)-4-oxobutanoic acid
• 4-[(2-Fluoro-5-methylphenyl)amino]-4-oxobutanoic acid
• VS-06451
• 7-Quinolinecarboxaldehyde,8-hydroxy-(6CI,7CI,8CI,9CI)
• MFCD06059320
• 904766-63-8
• FT-0684392
• 3-[(2-fluoro-5-methylphenyl)carbamoyl]propanoic acid
• DTXSID20424264
• AKOS003317584
• 4-(2-fluoro-5-methylphenyl)amino-4-oxobutanoic Acid

• MDL： MFCD06059320
• Inchi： 1S/C11H12FNO3/c1-7-2-3-8(12)9(6-7)13-10(14)4-5-11(15)16/h2-3,6H,4-5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： CHWRAGGSWHBHFW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 225.08000
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.319
• Boiling Point: 438°C at 760 mmHg
• Flash Point: 218.7°C
• Refractive Index: 1.572
• PSA: 66.40000
• LogP: 2.01040

4-(2-fluoro-5-methylphenyl)amino-4-oxobutanoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides